Cas no 2248187-00-8 ((2S)-2-Methyl-3-pyridin-2-ylpropan-1-ol)

• Product Name: (2S)-2-Methyl-3-pyridin-2-ylpropan-1-ol
• CAS No: 2248187-00-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6406776
• PubChem ID: 137940329
• Update Time: 2025-10-28

(2S)-2-Methyl-3-pyridin-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2248187-00-8
• (2S)-2-Methyl-3-pyridin-2-ylpropan-1-ol
• EN300-6507393
• (2S)-2-methyl-3-(pyridin-2-yl)propan-1-ol

• Inchi： 1S/C9H13NO/c1-8(7-11)6-9-4-2-3-5-10-9/h2-5,8,11H,6-7H2,1H3/t8-/m0/s1
• InChI Key： KGRWHWQRUMGVJI-QMMMGPOBSA-N
• SMILES： OC[C@@H](C)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Additional information on (2S)-2-Methyl-3-pyridin-2-ylpropan-1-ol

The Chemical Compound (2S)-2-Methyl-3-pyridin-2-ylpropan-1-ol (CAS No: 2248187-00-8)

(2S)-2-Methyl-3-pyridin-2-ylpropan-1-ol, with the CAS number 2248187-00-8, is a fascinating organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a chiral alcohol group, making it a valuable molecule for various applications in drug discovery and material science.

The molecular structure of (2S)-2-Methyl-3-pyridin-2-ylpropan-1-ol consists of a pyridine ring substituted at the 2-position with a methyl group and at the 3-position with a propanol group. The chiral center at the 2-position of the propanol group imparts the molecule with its (S)-configuration, which is crucial for its stereochemical properties and biological activity. This configuration ensures that the molecule interacts selectively with biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of (2S)-2-Methyl-3-pyridin-2-ylpropan-1-ol in modulating various biological pathways. For instance, researchers have explored its role as a ligand in metalloenzyme inhibition, where its pyridine moiety serves as a coordinating group for metal ions. This property has led to investigations into its potential as an anti-inflammatory and anticancer agent, particularly in targeting enzymes involved in these processes.

In addition to its biological applications, (2S)-Methylpyridinylpropanol has been studied for its role in asymmetric synthesis. Its chiral center makes it an excellent substrate for enantioselective reactions, enabling the synthesis of complex molecules with high enantiomeric excess. This has significant implications for the pharmaceutical industry, where the production of pure enantiomers is critical for drug efficacy and safety.

The synthesis of (2S)-Methylpyridinylpropanol involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by selective alkylation and reduction steps to introduce the propanol group. Recent advancements in catalytic asymmetric synthesis have improved the efficiency and scalability of this process, making it more accessible for large-scale production.

From a structural standpoint, the molecule's stability is influenced by its conjugated system, which provides resistance to oxidation and enhances its thermal stability. These properties make it suitable for use in diverse chemical environments, including those encountered in industrial processes and biomedical applications.

In conclusion, (2S)-Methylpyridinylpropanol (CAS No: 2248187) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological research, positions it as a key player in future innovations within organic chemistry and pharmacology.